Cas no 1806633-62-4 (Ethyl 4-chloro-2-hydrazinylbenzoate)

• Product Name: Ethyl 4-chloro-2-hydrazinylbenzoate
• CAS No: 1806633-62-4
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 4955967
• Update Time: 2025-10-29

Ethyl 4-chloro-2-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-hydrazinylbenzoate

• Inchi： 1S/C9H11ClN2O2/c1-2-14-9(13)7-4-3-6(10)5-8(7)12-11/h3-5,12H,2,11H2,1H3
• InChI Key： SNGPIUGLNGPHIQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OCC)=C(C=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4

Additional information on Ethyl 4-chloro-2-hydrazinylbenzoate

Ethyl 4-chloro-2-hydrazinylbenzoate (CAS No. 1806633-62-4): A Comprehensive Overview in Modern Chemical Biology

Ethyl 4-chloro-2-hydrazinylbenzoate, identified by the chemical identifier CAS No. 1806633-62-4, is a significant compound in the realm of chemical biology and pharmaceutical research. This compound, featuring a benzoate core substituted with both a chloro group and a hydrazinyl moiety, has garnered considerable attention due to its versatile applications in drug discovery and molecular synthesis. The unique structural attributes of Ethyl 4-chloro-2-hydrazinylbenzoate make it a valuable intermediate in the development of novel therapeutic agents targeting various biological pathways.

The benzoate moiety is well-known for its role in medicinal chemistry, often serving as a pharmacophore in numerous drugs due to its ability to enhance solubility and bioavailability. The presence of the chloro group at the para position relative to the hydrazinyl substituent introduces further reactivity, allowing for diverse functionalization strategies. This combination of structural features makes Ethyl 4-chloro-2-hydrazinylbenzoate a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

In recent years, there has been a surge in research focused on hydrazinyl-containing compounds due to their potential as bioactive molecules. Hydrazine derivatives are particularly interesting because they can participate in various chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones, which are prevalent in many pharmaceuticals. The hydrazinyl group in Ethyl 4-chloro-2-hydrazinylbenzoate provides a reactive site for such transformations, making it a valuable building block for constructing more complex molecular architectures.

One of the most compelling aspects of Ethyl 4-chloro-2-hydrazinylbenzoate is its utility in the synthesis of biologically active compounds. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The chloro group facilitates electrophilic aromatic substitution reactions, enabling the introduction of additional functional groups that can modulate biological activity. This flexibility has led to the discovery of several lead compounds with potential therapeutic applications.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Ethyl 4-chloro-2-hydrazinylbenzoate in accelerating drug development pipelines. The ability to efficiently synthesize and modify this compound allows for rapid screening of new drug candidates. Moreover, the structural complexity of Ethyl 4-chloro-2-hydrazinylbenzoate provides opportunities for designing molecules with tailored properties, such as improved binding affinity and selectivity.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 4-chloro-2-hydrazinylbenzoate in drug design. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing a foundation for rational drug design. By leveraging these computational tools, researchers can predict the efficacy and toxicity of potential drug candidates more accurately, thereby reducing the time and cost associated with traditional trial-and-error approaches.

The synthetic pathways for preparing Ethyl 4-chloro-2-hydrazinylbenzoate have also seen significant innovation. Modern synthetic methods often focus on green chemistry principles, aiming to minimize waste and improve atom economy. For example, catalytic hydrogenation and cross-coupling reactions have been employed to construct the benzoate core efficiently. These advancements not only enhance the sustainability of producing Ethyl 4-chloro-2-hydrazinylbenzoate but also contribute to the broader goal of sustainable pharmaceutical manufacturing.

In conclusion, Ethyl 4-chloro-2-hydrazinylbenzoate (CAS No. 1806633-62-4) represents a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to evolve, it is likely that new applications and synthetic strategies will emerge, further solidifying its importance in the field.